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Compound of Interest

Compound Name: 3-Fluorobenzotrichloride

Cat. No.: B1294400

Disclaimer: This document is a technical guide compiled from available safety information for 3-
Fluorobenzotrichloride (CAS No. 401-77-4). A comprehensive, official Safety Data Sheet
(SDS) with detailed experimental protocols was not available at the time of writing. The
information herein is aggregated from chemical supplier data and general safety protocols for
hazardous chemicals. Researchers, scientists, and drug development professionals should
exercise extreme caution and supplement this guide with their own risk assessments and, if
possible, obtain a complete SDS from their supplier.

Introduction

3-Fluorobenzotrichloride, also known as 1-Fluoro-3-(trichloromethyl)benzene, is a
halogenated aromatic compound. Its chemical structure and properties necessitate stringent
safety and handling precautions, particularly in research and development settings. This guide
provides a summary of available safety data, handling procedures, and emergency protocols.

Hazard Identification and Classification

Based on available information, 3-Fluorobenzotrichloride is classified as an irritant. The
primary hazards are associated with its potential for irritation upon contact with the eyes, skin,
and respiratory system.

Table 1: GHS Hazard Statements and Precautionary Codes
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Category

Code

Description

Hazard Statements

H315

Causes skin irritation.

H319

Causes serious eye irritation.

H335

May cause respiratory
irritation.

Precautionary Statements

P261

Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.

P264

Wash skin thoroughly after
handling.

P271

Use only outdoors or in a well-

ventilated area.

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

P302+P352

IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P312

Call a POISON
CENTER/doctor if you feel

unwell.

P332+P313

If skin irritation occurs: Get

medical advice/attention.
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If eye irritation persists: Get

P337+P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362+P364 )
and wash it before reuse.
Store in a well-ventilated
P403+P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
P501 to an approved waste disposal

plant.

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of 3-Fluorobenzotrichloride is
limited. The following table summarizes the available information.

Table 2: Physical and Chemical Properties of 3-Fluorobenzotrichloride

Property Value

Molecular Formula C7HACI3F

Molecular Weight 213.46 g/mol

Boiling Point 119-120 °C at 45 mmHg
Density 1.441 g/cm3

Refractive Index 1.537

Flash Point 119-120 °C at 45 mmHg

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
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Due to the lack of a detailed SDS, specific experimental protocols for 3-
Fluorobenzotrichloride are not available. However, based on its hazard classification, the
following general protocols for handling hazardous irritant compounds should be strictly
followed.

Engineering Controls

o Ventilation: All work with 3-Fluorobenzotrichloride must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.

o Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be
readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be performed to determine the appropriate PPE for
the specific procedures being undertaken. The following represents the minimum
recommended PPE:

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
required. A face shield should be worn in addition to goggles when there is a risk of
splashing.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect
gloves for any signs of degradation or perforation before use. For prolonged or immersive
contact, consider double-gloving or using thicker, more resistant gloves.

o Skin and Body Protection: A flame-retardant lab coat, fully buttoned, is required. Additional
protective clothing may be necessary depending on the scale of the experiment.

o Respiratory Protection: If work cannot be conducted in a fume hood or if there is a risk of
generating aerosols or vapors, a NIOSH-approved respirator with appropriate cartridges for
organic vapors and acid gases should be used.

First-Aid Measures

In the event of exposure to 3-Fluorobenzotrichloride, immediate medical attention is crucial.
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Table 3: First-Aid Measures for 3-Fluorobenzotrichloride Exposure

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, rinse their mouth with water
and give them 2-4 cupfuls of water or milk to
drink. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release and Fire-Fighting Measures

Accidental Release

In the event of a spill, the primary focus is on containment and minimizing exposure.

Workflow for Handling a 3-Fluorobenzotrichloride Spill
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Spill Response Workflow

Don Appropriate PPE . Neutralize (If applicable)

Click to download full resolution via product page

Caption: Workflow for a 3-Fluorobenzotrichloride Spill.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Avoid
using a direct stream of water, as it may spread the fire.

o Specific Hazards: Upon combustion, 3-Fluorobenzotrichloride may produce toxic and
corrosive gases, including hydrogen chloride and hydrogen fluoride.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Storage and Disposal

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents. Keep containers tightly closed when not in use.

o Disposal: Dispose of 3-Fluorobenzotrichloride and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not allow it to
enter the environment.

Toxicological Information

Detailed toxicological data for 3-Fluorobenzotrichloride is not readily available. The primary
known health effects are irritation to the skin, eyes, and respiratory system. The long-term
health effects of exposure have not been determined. All personnel handling this compound
should treat it as potentially toxic and take all necessary precautions to avoid exposure.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 3-
Fluorobenzotrichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294400#3-fluorobenzotrichloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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